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Compound of Interest

5-(Carbamoylamino)pentanoic
Compound Name:

acid
CAS No.: 370585-29-8
Cat. No.: B1267970

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Abstract

5-(Carbamoylamino)pentanoic acid, also known as 5-ureidopentanoic acid, is a derivative of
pentanoic acid containing a carbamoylamino (urea) functional group. This guide provides a
consolidated overview of its fundamental physicochemical properties. It is important to note that
while the core molecular identity is established, publicly available information regarding its
synthesis, specific biological activities, and applications in drug development is limited. This
document serves to summarize the existing data and identify knowledge gaps for future
research.

Molecular Profile and Physicochemical Properties

5-(Carbamoylamino)pentanoic acid is characterized by the following molecular formula and
weight:

¢ Molecular Formula: C6H12N203[1][2]
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e Molecular Weight: 160.17 g/mol [1][2]

This compound belongs to the chemical class of ureas.[1] Its structure combines a five-carbon
carboxylic acid backbone with a terminal urea group.

Table 1: Physicochemical Properties of 5-(Carbamoylamino)pentanoic acid

Property Value Source
Molecular Formula C6H12N203 PubChem[1], MOLBASE[2]
Molecular Weight 160.17 g/mol PubChem[1], MOLBASE][Z]
IUPAC Name 5-('(;arbamoylamino)pentanoic PubChem[1]

aci

5-ureidopentanoic acid, delta-
Ureidovaleric acid, N-

Synonyms ) ) PubChem[1]
carbamoyl-5-aminopentanoic

acid

Chemical Class Ureas PubChem[1]

Synthesis and Manufacturing

A detailed, peer-reviewed synthesis protocol for 5-(Carbamoylamino)pentanoic acid is not
readily available in the current scientific literature. General synthetic routes for similar N-
carbamoyl amino acids may involve the reaction of an amino acid ester with isocyanic acid or
its salts, followed by hydrolysis of the ester. However, a specific, validated protocol for this
molecule has not been identified.

Biological Activity and Potential Applications

Currently, there is a significant lack of published research on the specific biological activity and
potential applications of 5-(Carbamoylamino)pentanoic acid in drug development. While
related compounds, such as other pentanoic acid derivatives and ureas, have a wide range of
biological activities, it is not scientifically sound to extrapolate these activities to the topic
compound without direct experimental evidence.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7900509/
https://patents.google.com/patent/US2915532A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC7900509/
https://www.benchchem.com/product/b1267970/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-carbamoylamino-pentanoic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC7900509/
https://patents.google.com/patent/US2915532A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC7900509/
https://patents.google.com/patent/US2915532A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC7900509/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7900509/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7900509/
https://www.benchchem.com/product/b1267970/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-carbamoylamino-pentanoic-acid
https://www.benchchem.com/product/b1267970/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-carbamoylamino-pentanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

According to available safety data, 5-(Carbamoylamino)pentanoic acid is classified with the
following hazards:

Harmful if swallowed[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

May cause respiratory irritation[1]

Standard laboratory safety protocols, including the use of personal protective equipment
(gloves, safety glasses, and a lab coat), should be strictly followed when handling this
compound. Work should be conducted in a well-ventilated area or a fume hood.

Future Research Directions

The lack of comprehensive data on 5-(Carbamoylamino)pentanoic acid presents several
opportunities for future research:

e Development and validation of a robust synthetic protocol: A clear and reproducible
synthesis method would be the first step to enable further research.

o Screening for biological activity: High-throughput screening assays could be employed to
identify potential biological targets and therapeutic areas of interest.

« Invitro and in vivo studies: Should any promising biological activity be identified, further
studies would be necessary to elucidate its mechanism of action, efficacy, and safety profile.

Experimental Workflow: A General Framework for
Characterization

Given the absence of specific experimental protocols for this compound, a generalized
workflow for the initial characterization of a novel compound is presented below. This serves as
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a conceptual framework rather than a validated protocol for 5-(Carbamoylamino)pentanoic
acid.

Compound Acquisition & Purity

Synthesis/Procurement

:

Purification (e.g., Crystallization, Chromatography)

l

Purity & Structural Analysis (NMR, MS, HPLC)

In Vitro Bioloéical Screening

Target Binding Assays

l

Cell-Based Functional Assays

:

Cytotoxicity Assays

Data Analysis $ Interpretation

Data Analysis

:

Hit Identification & Validation
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Click to download full resolution via product page
Caption: A generalized workflow for the initial characterization of a novel chemical entity.
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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